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Compound of Interest

Compound Name: Fortunellin

Cat. No.: B1673558

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fortunellin (Acacetin 7-O-neohesperidoside) is a prominent flavone O-glycoside
found in the fruits of Fortunella margarita, commonly known as the Nagami kumquat.[1] As a
member of the flavonoid family, fortunellin exhibits various potential biological activities,
including antioxidant and anti-inflammatory properties, making it a compound of interest for
research and drug development.[2] This document provides a detailed protocol for the
extraction, isolation, and purification of high-purity fortunellin from Fortunella margarita peels.
The methodology encompasses initial solvent extraction followed by sequential
chromatographic techniques to achieve a high degree of purity.

I. Physicochemical Properties of Fortunellin

A summary of fortunellin's properties is useful for understanding its behavior during extraction
and purification.
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Property Value Reference
Molecular Formula C28H32014 [3]
Molecular Weight 592.55 g/mol [3]

CAS Number 20633-93-6

Soluble in DMSO.[2] Log of
aqueous solubility (logS) is
Solubility -3.891 mol/L, indicating it is [2][4]
more hydrophilic than
hydrophobic.[4]

logP 0.568 [4]

Il. Experimental Workflow

The overall process for isolating fortunellin involves a multi-step approach designed to
efficiently extract the compound and progressively remove impurities.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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